Methiazole

Description

Methimazole is an antithyroid medication primarily used to manage hyperthyroidism . It is particularly prescribed for individuals with Graves' disease or toxic multinodular goiter, especially when surgery or radioactive iodine therapy are not suitable options . Additionally, methimazole can alleviate hyperthyroid symptoms before a thyroidectomy or radioactive iodine therapy . The drug functions by preventing the body from producing excessive amounts of thyroid hormone . It achieves this by inhibiting thyroid peroxidase, an enzyme crucial for synthesizing thyroid hormones .

The U.S. Food and Drug Administration (FDA) approved methimazole in 1950 . It is available in oral tablet form . While methimazole is a common treatment for hyperthyroidism, it also has off-label uses, such as treating thyrotoxicosis or thyroid storm . A similar compound is ethanol, also known as ethyl alcohol, which has a very different use as a solvent, antiseptic, and intoxicating ingredient in alcoholic beverages . Ethanol, with the molecular formula $C_2H_5OH$, is produced through the fermentation of carbohydrates or the hydration of ethylene .

Proper storage of methimazole requires maintaining it at room temperature, ideally between 68°F to 77°F (20°C to 25°C), and protecting it from light . While it can tolerate brief exposures to temperatures between 59°F to 86°F (15°C to 30°C), it should be stored in a cool, dry place . As a research assistant, it's crucial to demonstrate the ability to gather, analyze, and present data precisely . A strong understanding of pharmaceuticals, like methimazole, and related compounds, like ethanol, requires advanced methodologies and effective communication of findings .

• CAS No.: 74239-55-7
• Product Name: Methiazole
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: methyl N-(6-propan-2-ylsulfanyl-1H-benzimidazol-2-yl)carbamate
• Standard InChI: InChI=1S/C12H15N3O2S/c1-7(2)18-8-4-5-9-10(6-8)14-11(13-9)15-12(16)17-3/h4-7H,1-3H3,(H2,13,14,15,16)
• Standard InChIKey: SXJIZQPZESTWLD-UHFFFAOYSA-N
• SMILES: CC(C)SC1=CC2=C(C=C1)N=C(N2)NC(=O)OC
• Canonical SMILES: CC(C)SC1=CC2=C(C=C1)N=C(N2)NC(=O)OC
• Appearance: White crystal powder, sometimes grey-shaded
• Purity: 98% TLC [silufol; ether-chloroform-acetic acid (1:6:1)]
• Synonyms: 2-methoxycarbonylamino-5-isopropylthio-1H-benzimidazole
• Reference: - The anthelmintic activity of Methiazole was compared to Albendazole/'s by MN Lebedeva from the Institute of Medical Parasitology and Tropical Medicine in Moscow in Russia.
• PubChem Compound: 6604471
• Last Modified: Sep 12 2023